N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H19N5O3S2/c1-10-5-3-6-12(11(10)2)21-14(25)9-29-19-23-16(20)15(18(27)24-19)22-17(26)13-7-4-8-28-13/h3-8H,9H2,1-2H3,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: FIFHHSXDYHCTAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N)C
• Molecular Formula: C19H19N5O3S2
• Molecular Weight: 429.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including an imidazole ring and a thiophene ring. Imidazole rings are found in many important biological molecules, such as the amino acid histidine and the nucleotide bases adenine and guanine. Thiophene is a five-membered aromatic ring with one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The imidazole and thiophene rings are aromatic, meaning they have a special stability due to delocalized electrons. The various functional groups in the molecule would likely have a significant impact on its chemical properties and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar functional groups suggests that it would likely be soluble in polar solvents.

Scientific Research Applications

Anticancer Properties

• N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide exhibits promising anticancer activity. .

Antibacterial and Antimicrobial Effects

• The compound’s unique structure suggests potential antibacterial and antimicrobial properties. .

Anti-Inflammatory Activity

• N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide may modulate inflammatory responses. .

Tyrosine Kinase Inhibition

• Tyrosine kinases play a crucial role in cell signaling and cancer progression. .

Calcium Channel Antagonism

• Calcium channels are essential for cellular processes. .

ADME-Tox Properties Optimization

• Novel synthetic methodologies have been employed to enhance the druglikeness and pharmacokinetic properties of molecules based on this scaffold. .

These applications highlight the versatility and potential of N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide in various scientific contexts. . If you need more information or have additional questions, feel free to ask! 😊

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs that contain imidazole rings work by interacting with biological molecules in specific ways.